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Compound of Interest

Compound Name: Arachidyl arachidate

Cat. No.: B1619625 Get Quote

Technical Brief: Arachidyl Arachidate
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the chemical properties of arachidyl
arachidate, a wax ester of significant interest in various scientific and industrial applications.

Chemical Identity and Formula
Arachidyl arachidate is a saturated wax ester formed from the esterification of arachidyl

alcohol (1-eicosanol) and arachidic acid (eicosanoic acid)[1]. Both the alcohol and fatty acid

components possess a 20-carbon backbone[2][3].

The key identifiers for this compound are summarized in the table below.
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Identifier Value Source

Molecular Formula C40H80O2 [4][5]

IUPAC Name Icosyl icosanoate

Synonyms

Eicosyl eicosanoate, n-Eicosyl

n-eicosanoate, Eicosanoic

acid, eicosyl ester

CAS Number 22432-80-0

Molecular Weight 593.06 g/mol

Note: The compound arachidyl arachidonate is a different molecule with the molecular formula

C40H72O2, derived from arachidonic acid and containing four double bonds.

Molecular Structure
Arachidyl arachidate consists of a 20-carbon fatty acid (arachidic acid) linked via an ester

bond to a 20-carbon fatty alcohol (arachidyl alcohol). The absence of double bonds in its long

hydrocarbon chains makes it a saturated molecule. This high degree of saturation confers

hydrophobic properties, rendering it insoluble in water but soluble in organic solvents.

A logical diagram representing the formation of arachidyl arachidate is provided below.

Arachidic Acid
(Eicosanoic Acid)
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Esterification

Water
H2O
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Caption: Formation of arachidyl arachidate from its acid and alcohol precursors.

This document is intended for informational purposes for a technical audience. The provided

data is aggregated from publicly available chemical databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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